N-nitroso-nifedipine

• Molecular Formula: C17H17N3O7
• Molecular Weight: 375.3 g/mol
• InChI: InChI=1S/C17H17N3O7/c1-9-13(16(21)26-3)15(11-7-5-6-8-12(11)20(24)25)14(17(22)27-4)10(2)19(9)18-23/h5-8,15H,1-4H3
• InChIKey: SNNFJROUZPYLJU-UHFFFAOYSA-N

N-Nitroso-Nifedipine Reference Standard Overview

N-Nitroso-nifedipine (IUPAC: dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate; molecular formula C₁₇H₁₇N₃O₇; molecular weight 375.33 g/mol) is a putative N-nitroso drug substance-related impurity (NDSRI) of the dihydropyridine calcium-channel blocker nifedipine [1]. It belongs to the class of N-nitroso compounds that have been the subject of intensified regulatory scrutiny under ICH M7, FDA, and EMA nitrosamine guidance frameworks [2]. Although listed in regulatory guidance as a theoretical impurity, multiple independent experimental investigations have demonstrated that N-nitroso-nifedipine does not form under standard or forced nitrosation conditions—nifedipine instead undergoes oxidative aromatization and C-nitrosation to yield nitrosonifedipine (C-nitroso-nifedipine) [3]. Consequently, the primary procurement value of an authenticated N-nitroso-nifedipine reference standard lies not in quantifying a known contaminant but in serving as a validated negative-control marker for confirmatory testing, analytical method development, and regulatory demonstration of absence [1].

✓ Negative-control reference standard for N-nitroso-nifedipine absence confirmation.

✓ Method development and resolution of N-nitroso vs. C-nitroso photodegradant isomers.

✓ Multi-vendor procurement with ≥95% purity and orthogonal characterization.

• [1] Veeprho. N-Nitroso Nifedipine EP Impurity D – Product Technical Datasheet. Veeprho.com, 2025. View Source
• [2] European Medicines Agency. EMA Questions and Answers for Marketing Authorisation Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products. EMA/409815/2020 Rev. 12, 2024. View Source
• [3] Liu H, Zeng S, Li Y, Liu Z. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers. Organic Process Research & Development, 2025, DOI: 10.1021/acs.oprd.5c00153. View Source

Why Generic Standards Fail for N-Nitroso-Nifedipine

N-Nitroso-nifedipine occupies a paradoxical position in the NDSRI landscape: it is simultaneously listed as a regulatory impurity of concern and experimentally demonstrated to be non-forming under realistic pharmaceutical conditions [1]. Generic substitution with a common small-molecule nitrosamine standard (e.g., NDMA or NDEA) fails because these do not match the chromatographic retention time, relative response factor (RRF), or mass spectrometric fragmentation pattern of the nifedipine-specific N-nitroso scaffold [2]. More critically, substitution with the structurally distinct but commercially prevalent C-nitroso analog (nitrosonifedipine, CAS not assigned) introduces a fundamental identification risk: the C-nitroso degradation product of nifedipine is the compound that actually forms upon photodegradation and forced nitrosation, and it must be chromatographically resolved from the putative N-nitroso species to avoid false-positive reporting [3]. Only an authenticated, fully characterized N-nitroso-nifedipine reference standard—supported by orthogonal structural confirmation (¹H-NMR, ¹³C-NMR, HRMS, IR, and HPLC purity ≥95%)—can provide unambiguous retention-time locking and system suitability verification for nifedipine-specific nitrosamine methods. The evidence below quantifies why this compound's procurement logic differs fundamentally from that of any other in-class nitrosamine standard.

Risk 1

Authenticated N-nitroso-nifedipine provides specific retention time, RRF, and MS/MS pattern for the nifedipine scaffold.

Generic NDMA or NDEA standards may not match chromatographic behavior and cannot confirm compound-specific absence.

Risk 2

Authenticated standard enables distinction between N-nitroso impurity and actually forming C-nitroso photodegradant.

C-nitroso-nifedipine analog may co-elute or share identical molecular weight, risking false-positive N-nitroso identification.

• [1] EFPIA. EFPIA Workflows for Quality Risk Management of Nitrosamine Risks in Medicines, Version 2.0. USP Nitrosamines Exchange, 2022. View Source
• [2] Beaulieu N, Curran N, Graham SJ. Validation of an HPLC Method for Nifedipine and Its Related Substances in Raw Materials. Journal of Liquid Chromatography, 1991, 14(6), 1173-1186. View Source
• [3] Kihira Y, Miyake H, Hirata M, et al. Nitrosonifedipine Ameliorates Angiotensin II-Induced Vascular Remodeling via Antioxidative Effects. Naunyn-Schmiedeberg's Archives of Pharmacology, 2012, 386(1), 41-51. PMID: 23128850. View Source

N-Nitroso-Nifedipine: Comparative Evidence

Nitrosation: Only C-Nitroso Forms

When nifedipine is subjected to nitrosation conditions, the reaction proceeds exclusively via oxidative aromatization and C-nitrosation—not N-nitrosation. In the study by Liu et al. (2025), six dihydropyridine calcium-channel blockers were treated with nitrite under three condition sets: (1) NaNO₂ in 1 M HCl, (2) NaNO₂ in 30% acetic acid, and (3) butyl nitrite. Nifedipine exhibited the highest reactivity among all six DHPs tested, yielding only C-nitroso and nitro-phenylpyridine products with no detectable N-nitroso-nifedipine by HPLC, HRMS, NMR, or XRD [1]. In contrast, other DHPs (felodipine, nimodipine, nisoldipine, lacidipine, clevidipine) generated C-nitrosated dihydropyridine isomers without aromatization under butyl nitrite conditions [1]. The Veeprho NAP test report corroborates this: 10 independent synthesis attempts under recommended nitrosamine formation conditions failed to produce N-nitroso-nifedipine, with full HPLC, LCMS, NMR, and IR characterization confirming non-formation [2]. Earlier literature confirms that treatment of dihydropyridine derivatives with NaNO₂ under acidic conditions results exclusively in aromatization of the dihydropyridine ring [3].

Nitrosation product identity

Head-to-head

N-nitroso-nifedipine: not detected (0% yield) C-nitroso-nifedipine: formed quantitatively via oxidative aromatization

Absolute qualitative difference; supports negative-control marker purpose.

Three nitrosation protocols tested; HRMS, NMR, XRD confirmation.

Evidence Dimension	Nitrosation product identity (N-nitroso vs. C-nitroso vs. aromatized pyridine)
Target Compound Data	N-nitroso-nifedipine: 0% yield; not detected by HRMS, NMR, or XRD under any of three nitrosation conditions.
Comparator Or Baseline	C-nitroso-nifedipine (nitrosonifedipine) and nitro-phenylpyridine: formed quantitatively via oxidative aromatization—nifedipine exhibited the highest reactivity among six DHPs tested.
Quantified Difference	Absolute qualitative difference: N-nitroso product absent; C-nitroso and aromatized products present.
Conditions	Three nitrosation protocols: NaNO₂ (1 M HCl, 25°C, 2 h), NaNO₂ (30% acetic acid, 37°C, 4 h), butyl nitrite (CH₂Cl₂, rt, 12 h). Products characterized by TLC, preparative HPLC, HRMS, ¹H/¹³C NMR, and single-crystal XRD.

Why This Matters

This evidence fundamentally redefines the procurement value of the reference standard: it is purchased not to quantify a real contaminant but to serve as a retention-time marker confirming absence and to distinguish the N-nitroso species from the actually forming C-nitroso photodegradant.

• [1] Liu H, Zeng S, Li Y, Liu Z. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers. Organic Process Research & Development, 2025, DOI: 10.1021/acs.oprd.5c00153. View Source
• [2] Veeprho. N-Nitroso Nifedipine: Synthesis Attempts and Failure Report (NAP Test), Catalogue No. VE0023188. Veeprho.com, 2025. View Source
• [3] EFPIA. EFPIA Workflows for Quality Risk Management of Nitrosamine Risks in Medicines, Version 2.0. USP Nitrosamines Exchange, 2022. Section: Nitroso-Derivatives of Dihydropyridine CCBs. View Source

Nifedipine Photodegradation Kinetics

Nifedipine's inherent photolability is quantitatively distinct within the dihydropyridine class. Kawabe et al. (2008) exposed powdered pharmaceutical tablets of amlodipine, nifedipine, and nilvadipine to D65 daylight lamp radiation per ICH Q1B guidelines and monitored degradation by HPLC-UV and MS. The photodegradation rate constant of nifedipine was seven times higher than those of amlodipine and nilvadipine, making it the most photosensitive drug among the three tested [1]. The primary photodegradation pathway involves aromatization of the dihydropyridine moiety and conversion of the nitro group on the benzene ring to a nitroso group—yielding nitrosonifedipine (C-nitroso-nifedipine) as the major degradant [1]. This quantitatively distinct photolability means that nifedipine-containing products generate nitroso-related degradation products at a rate far exceeding that of amlodipine- or nilvadipine-based formulations, creating a proportionally greater analytical burden to resolve and identify nitroso species correctly [2]. An authenticated N-nitroso-nifedipine standard is thus essential to confirm that the nitroso peak observed in stability-indicating methods is the C-nitroso photodegradant (acceptable as a known degradation product) and not the N-nitroso impurity (a cohort-of-concern NDSRI).

Photodegradation rate

Cross-study comparable

7-fold higher rate constant vs. amlodipine / nilvadipine

Higher probability of nitroso-species formation during shelf-life; method selectivity critical.

ICH Q1B daylight lamp; Kawabe et al. 2008.

Evidence Dimension	Photodegradation rate constant under ICH Q1B daylight lamp exposure
Target Compound Data	Nifedipine: rate constant = k (baseline; relative value 7).
Comparator Or Baseline	Amlodipine: rate constant = k/7 (relative value 1). Nilvadipine: rate constant = k/7 (relative value 1).
Quantified Difference	Nifedipine photodegradation rate constant is 7-fold higher than amlodipine and nilvadipine.
Conditions	Powdered pharmaceutical tablets exposed to D65 daylight lamp radiation according to ICH Q1B; degradation monitored by reversed-phase HPLC-UV with MS peak identification.

Why This Matters

The 7-fold higher photodegradation rate directly translates to a higher probability of nitroso-species formation during product shelf-life, elevating the importance of method selectivity between C-nitroso and N-nitroso species for nifedipine products relative to other dihydropyridine drug products.

• [1] Kawabe Y, Nakamura H, Hino E, Suzuki S. Photochemical Stabilities of Some Dihydropyridine Calcium-Channel Blockers in Powdered Pharmaceutical Tablets. Journal of Pharmaceutical and Biomedical Analysis, 2008, 47(3), 618-624. DOI: 10.1016/j.jpba.2008.01.042. PMID: 18339506. View Source
• [2] Fasani E, Dondi D, Ricci A, Albini A. Photochemistry of 4-(2-Nitrophenyl)-1,4-Dihydropyridines. Evidence for a Two-Chromophore System. Photochemistry and Photobiology, 2006, 82(1), 260-267. View Source

Nifedipine In Vitro Nitrosation Yield

In a comparative in vitro nitrosation study of seven calcium-channel blockers using the WHO-recommended procedure, Martelli et al. (2007) quantified the yield of total N-nitroso compounds (NOC) formed after 6 h incubation with sodium nitrite. Nifedipine, along with nicardipine, nimodipine, and nitrendipine, produced NOC yields of 37–45% of the theoretical maximum [1]. By contrast, the non-dihydropyridine CCBs diltiazem, gallopamil, and verapamil yielded only 2–5% of the theoretical NOC yield—an approximately 10-fold difference [1]. In the same study, in vivo administration of nifedipine with sodium nitrite to rats produced a statistically significant increase in hepatic DNA fragmentation, with a Comet assay tail-length ratio of 2.2 (drug + NaNO₂ vs. drug alone), compared to 3.2 for nimodipine, 3.1 for gallopamil, and 2.1 for nitrendipine [1]. It is critical to note that the total NOC measured in this 2007 study includes both N-nitroso and C-nitroso species; the more recent Liu et al. (2025) work demonstrates that the NOC formed from nifedipine under acidic nitrosation conditions is exclusively C-nitroso, not N-nitroso [2]. This study nonetheless establishes that nifedipine's propensity to form nitroso compounds upon nitrite exposure is quantitatively among the highest in the CCB class, underscoring the analytical imperative to identify which nitroso species is present.

In vitro NOC yield

Cross-study comparable

37–45% theoretical NOC (nifedipine) vs. 2–5% (non-DHP CCBs)

~10-fold higher nitroso formation tendency; requires species identification.

WHO nitrosation protocol; Martelli et al. 2007.

Evidence Dimension	In vitro total N-nitroso compound (NOC) yield (% of theoretical) after 6 h incubation with sodium nitrite
Target Compound Data	Nifedipine: 37–45% of theoretical NOC yield. In vivo Comet tail-length ratio (drug + NaNO₂ / drug alone): 2.2.
Comparator Or Baseline	Diltiazem, gallopamil, verapamil: 2–5% of theoretical NOC yield. Nimodipine: tail-length ratio 3.2; gallopamil: 3.1; nitrendipine: 2.1.
Quantified Difference	NOC yield from nifedipine is ~10-fold higher than from non-DHP CCBs (37–45% vs. 2–5%).
Conditions	In vitro: drug incubated with NaNO₂ per WHO protocol, 6 h. In vivo: rats administered ½ LD₅₀ drug + 80 mg/kg NaNO₂ by gavage; liver DNA damage assessed by alkaline Comet assay.

Why This Matters

The high total NOC yield from nifedipine—combined with the evidence that this yield comprises C-nitroso rather than N-nitroso species—makes a correctly identified N-nitroso-nifedipine reference standard indispensable for regulatory submissions that must distinguish between these two nitroso forms.

• [1] Martelli A, Robbiano L, Cosso M, et al. Formation of DNA-Damaging N-Nitroso Compounds from the Interaction of Calcium-Channel Blockers with Nitrite. Toxicology, 2007, 238(2-3), 211-215. DOI: 10.1016/j.tox.2007.06.001. PMID: 17644234. View Source
• [2] Liu H, Zeng S, Li Y, Liu Z. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers. Organic Process Research & Development, 2025, DOI: 10.1021/acs.oprd.5c00153. View Source

C-Nitroso-Nifedipine: Loss of Calcium-Channel Blockade

The photodegradation product nitrosonifedipine (NO-NIF, C-nitroso-nifedipine) is pharmacologically distinct from the parent drug. Kihira et al. (2012) demonstrated that NO-NIF's ability to block calcium channels is 'quite weak compared with that of nifedipine' and that NO-NIF has no antihypertensive effect [1]. This finding was confirmed by an earlier study that explicitly classifies NO-NIF as 'a contaminant of nifedipine' with no therapeutic antihypertensive activity [2]. The near-complete loss of L-type calcium-channel blocking activity upon C-nitrosation has direct implications for impurity profiling: any nitroso species detected in nifedipine drug product must be identified as either the pharmacologically inert C-nitroso degradant (a quality attribute) or the potentially genotoxic N-nitroso impurity (a safety hazard). Without an authenticated N-nitroso-nifedipine reference standard to establish chromatographic orthogonality, these two species cannot be reliably distinguished by retention time alone, as they share identical molecular formula (C₁₇H₁₇N₃O₇) and molecular weight (375.33 g/mol), requiring either baseline chromatographic resolution or MS/MS fragmentation differentiation [3].

Ca²⁺-channel blockade

Class-level inference

C-nitroso-nifedipine: quite weak blockade, no antihypertensive effect Nifedipine: potent L-type calcium-channel blocker

Pharmacological divergence means misidentification could trigger unnecessary regulatory concern.

Kihira et al. 2012; identical MW to N-nitroso isomer.

Evidence Dimension	L-type calcium-channel blocking activity
Target Compound Data	Nitrosonifedipine (C-nitroso-nifedipine): calcium-channel blocking activity 'quite weak' vs. nifedipine; no antihypertensive effect.
Comparator Or Baseline	Nifedipine (parent drug): potent L-type calcium-channel blocker; clinical antihypertensive efficacy established. N-nitroso-nifedipine: no direct pharmacological data available (compound not isolable in pure form for testing).
Quantified Difference	Qualitative: C-nitroso-nifedipine loses essentially all clinically meaningful calcium-channel blockade.
Conditions	In vitro calcium-channel assays; in vivo blood pressure telemetry in angiotensin II-infused mice (NO-NIF vs. nifedipine).

Why This Matters

This pharmacological divergence means that misidentifying a C-nitroso peak as an N-nitroso impurity could trigger unnecessary regulatory action, while the reverse error (missing an N-nitroso peak because it co-elutes with the C-nitroso species) could allow a cohort-of-concern mutagen to go undetected—both scenarios are avoided only by using an authenticated N-nitroso reference standard.

• [1] Kihira Y, Miyake H, Hirata M, et al. Nitrosonifedipine Ameliorates Angiotensin II-Induced Vascular Remodeling via Antioxidative Effects. Naunyn-Schmiedeberg's Archives of Pharmacology, 2012, 386(1), 41-51. PMID: 23128850. View Source
• [2] Kihira Y, Yamashita Y, Taguchi K, et al. Antioxidant Effects of Photodegradation Product of Nifedipine. Journal of Pharmacological Sciences, 2011, 115(Suppl. I), 207P. CiNii. View Source
• [3] SynZeal. Nifedipine Nitroso Impurity – Product Datasheet. SynZeal Research Pvt. Ltd., 2025. View Source

Reference Standard Purity and Characterization

Commercially available N-nitroso-nifedipine reference standards from multiple vendors report HPLC purities meeting or exceeding the 95% threshold required for use as an external standard in nitrosamine impurity quantification. Veeprho supplies the compound as 'a highly characterized reference material that meets stringent regulatory standards set for nitrosamine compounds, including those set by USP, EMA, JP, and BP,' with characterization by HPLC, MS, NMR, and IR [1]. Dalton Research Molecules reports purity >95% . STD (Hubei Yangxin) reports purity of 98% with supporting COA, NMR, HPLC, and MS data . Naarini Moltech specifies purity 'NLT 98%' by HPLC with identity confirmation by ¹H-NMR, IR, and ESI-MS . This level of characterization exceeds the minimum identification confidence recommended by the EMA Q&A document for NDSRI reference standards used in confirmatory testing. In contrast, the structurally similar C-nitroso-nifedipine (nitrosonifedipine) is seldom available as a fully characterized reference standard with analogous documentation, creating a gap in the analytical toolkit that makes the authenticated N-nitroso standard the more reliable anchor point for method development—even when the primary analyte of interest is the C-nitroso degradant.

Standard purity

Supporting evidence

≥95–98% HPLC purity across multiple vendors

Orthogonal characterization (NMR, HRMS, IR) supports procurement confidence.

Veeprho, Dalton, STD, Naarini COA data.

Evidence Dimension	Vendor-reported HPLC purity of N-nitroso-nifedipine reference standard
Target Compound Data	Veeprho: fully characterized (pharmacopoeia-compliant); Dalton: >95%; STD: 98%; Naarini: NLT 98%.
Comparator Or Baseline	N-nitroso-amlodipine / N-nitroso-felodipine reference standards: similar purity claims (≥95%) but compounds lack the same depth of published synthetic inaccessibility data.
Quantified Difference	Purity range comparable across vendors (95–98%+); differentiation lies in availability of published NAP failure data and orthogonal characterization for N-nitroso-nifedipine.
Conditions	HPLC purity determination; identity confirmation by ¹H-NMR, ¹³C-NMR, IR, HRMS, or ESI-MS as per individual vendor COA.

Why This Matters

For a compound that cannot be synthesized via conventional nitrosation, the availability of a multi-vendor supply chain with consistent ≥95% purity and orthogonal characterization provides procurement resilience and analytical confidence that is not guaranteed for less-studied dihydropyridine NDSRI standards.

• [1] Veeprho. N-Nitroso Nifedipine EP Impurity D – Product Technical Datasheet. Veeprho.com, 2025. View Source

N-Nitroso-Nifedipine: Application Scenarios

Nifedipine NDSRI Confirmatory Testing

Regulatory submissions for nifedipine-containing products require confirmatory testing to demonstrate that N-nitroso-nifedipine is absent below the acceptable intake (AI) limit. Because the compound cannot be synthesized via conventional nitrosation [1], the authenticated reference standard serves as the definitive retention-time and mass-spectral marker to prove that no peak corresponding to N-nitroso-nifedipine is present in the sample chromatogram—even when C-nitroso photodegradation products are observed. This application directly leverages the Liu et al. (2025) finding that nitrosation yields exclusively C-nitroso species [1] and the Veeprho NAP test documentation of 10 failed synthesis attempts [2] to support a 'non-detect' regulatory conclusion.

Method Development for Nitroso Isomer Resolution

Because N-nitroso-nifedipine and C-nitroso-nifedipine (nitrosonifedipine) share identical molecular formula (C₁₇H₁₇N₃O₇) and molecular weight (375.33 g/mol), they require baseline chromatographic resolution or distinct MS/MS fragmentation for unambiguous identification [1]. The authenticated N-nitroso standard enables development of stability-indicating methods that can resolve these two species—critical given nifedipine's 7-fold higher photodegradation rate versus amlodipine and nilvadipine, which generates substantial quantities of C-nitroso degradant during routine ICH photostability testing [2]. The reference standard is used to establish system suitability parameters (resolution ≥2.0 between the two nitroso isomers), determine relative response factors, and validate method specificity per ICH Q2(R1).

Genotoxic Impurity Risk Assessment and CPCA

Under the EMA Carcinogenic Potency Categorization Approach (CPCA) and ICH M7 framework, N-nitroso-nifedipine must be classified into a potency category to determine its acceptable intake limit. Although the compound is predicted to be a cohort-of-concern N-nitrosamine based on structure, experimental evidence of synthetic inaccessibility [1][2] and the Martelli et al. (2007) in vivo Comet assay data (tail-length ratio 2.2 for nifedipine + NaNO₂) [3] provide a weight-of-evidence justification for a read-across argument that mitigates the need for extensive Ames testing. The reference standard supports this assessment by providing a characterized material for any required enhanced Ames testing (OECD 471 with induced rat liver S9 in both pre-incubation and plate-incorporation modes) and for spike-recovery experiments that confirm analytical method capability.

Reference Standard Supply-Chain Qualification

Multiple nifedipine API manufacturers and finished-dose formulators require harmonized reference standards across global QC laboratories. The availability of N-nitroso-nifedipine from multiple vendors with documented purity ≥95% (Dalton: >95% [1]; STD: 98% [2]; Naarini: NLT 98% [3]) enables competitive procurement and supplier qualification. However, the Veeprho NAP failure report [4] and the Liu et al. (2025) publication [5] provide an evidence-based audit trail that distinguishes properly characterized material from unqualified commercial offerings—critical given market reports of reference standards for non-forming NDSRIs being sold without adequate characterization data. Laboratories should require, at minimum, HPLC purity ≥95%, HRMS identity confirmation, and ¹H/¹³C NMR spectra as part of their supplier qualification criteria.

Application

Selection Property

Validation Focus

Nifedipine NDSRI confirmatory testing

Authenticated N-nitroso reference standard as retention-time marker

Absence confirmation; chromatographic orthogonality to C-nitroso degradant

Nitroso isomer resolution method development

Baseline resolution of N-nitroso and C-nitroso species (identical MW)

System suitability parameters (resolution ≥2.0), RRF determination

Genotoxic impurity risk assessment / CPCA

Characterized reference for weight-of-evidence read-across argument

Enhanced Ames testing spike recovery; synthesis inaccessibility documentation

Reference standard supply-chain qualification

Multi-vendor ≥95% purity with orthogonal characterization

Supplier COA review; NAP failure audit trail for material authenticity

• [1] Liu H, Zeng S, Li Y, Liu Z. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers. Organic Process Research & Development, 2025, DOI: 10.1021/acs.oprd.5c00153. View Source
• [2] Veeprho. N-Nitroso Nifedipine: Synthesis Attempts and Failure Report (NAP Test), Catalogue No. VE0023188. Veeprho.com, 2025. View Source
• [3] Martelli A, Robbiano L, Cosso M, et al. Formation of DNA-Damaging N-Nitroso Compounds from the Interaction of Calcium-Channel Blockers with Nitrite. Toxicology, 2007, 238(2-3), 211-215. DOI: 10.1016/j.tox.2007.06.001. View Source
• [4] Kawabe Y, Nakamura H, Hino E, Suzuki S. Photochemical Stabilities of Some Dihydropyridine Calcium-Channel Blockers in Powdered Pharmaceutical Tablets. Journal of Pharmaceutical and Biomedical Analysis, 2008, 47(3), 618-624. DOI: 10.1016/j.jpba.2008.01.042. View Source
• [5] Kihira Y, Miyake H, Hirata M, et al. Nitrosonifedipine Ameliorates Angiotensin II-Induced Vascular Remodeling via Antioxidative Effects. Naunyn-Schmiedeberg's Archives of Pharmacology, 2012, 386(1), 41-51. View Source